Cas no 1269534-89-5 (1-Allyl-3-benzenesulfonyl-4,5-dimethyl-1H-pyrrol-2-ylamine)

• Product Name: 1-Allyl-3-benzenesulfonyl-4,5-dimethyl-1H-pyrrol-2-ylamine
• CAS No: 1269534-89-5
• MF: C₁₅H₁₈N₂O₂S
• MW: 290.380622386932
• MDL: MFCD18447034
• CID: 5216972
• Update Time: 2025-06-08

1-Allyl-3-benzenesulfonyl-4,5-dimethyl-1H-pyrrol-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 1-Allyl-4,5-dimethyl-3-(phenylsulfonyl)-1H-pyrrol-2-amine
• STL470598
• SB63939
• 3-(benzenesulfonyl)-4,5-dimethyl-1-prop-2-enylpyrrol-2-amine
• 4,5-dimethyl-3-(phenylsulfonyl)-1-(prop-2-en-1-yl)-1H-pyrrol-2-amine
• 1-Allyl-3-benzenesulfonyl-4,5-dimethyl-1H-pyrrol-2-ylamine

• MDL： MFCD18447034
• Inchi： 1S/C15H18N2O2S/c1-4-10-17-12(3)11(2)14(15(17)16)20(18,19)13-8-6-5-7-9-13/h4-9H,1,10,16H2,2-3H3
• InChI Key： RMRXJUHMCIPVAH-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1=C(N)N(CC=C)C(C)=C1C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 437
• XLogP3: 3.2
• Topological Polar Surface Area: 73.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 1-Allyl-3-benzenesulfonyl-4,5-dimethyl-1H-pyrrol-2-ylamine

Comprehensive Analysis of 1-Allyl-3-benzenesulfonyl-4,5-dimethyl-1H-pyrrol-2-ylamine (CAS No. 1269534-89-5)

The compound 1-Allyl-3-benzenesulfonyl-4,5-dimethyl-1H-pyrrol-2-ylamine (CAS No. 1269534-89-5) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. With its unique structural features, including an allyl group, a benzenesulfonyl moiety, and a dimethylpyrrole core, this compound exhibits intriguing properties that make it a subject of ongoing research. Its molecular formula and precise weight are often queried in academic databases, reflecting its relevance in synthetic applications.

One of the most searched questions about this compound revolves around its synthetic pathways and potential biological activities. Researchers are particularly interested in its role as an intermediate in the development of novel pharmaceuticals. The benzenesulfonyl group is known to enhance metabolic stability, while the allyl substituent offers versatility in further functionalization. These attributes align with current trends in drug discovery, where modularity and tunability are highly valued.

In material science, 1-Allyl-3-benzenesulfonyl-4,5-dimethyl-1H-pyrrol-2-ylamine is explored for its potential in designing organic semiconductors and photoactive materials. The conjugated system within its pyrrole ring suggests possible applications in optoelectronics, a hot topic in renewable energy research. Users frequently search for its spectroscopic data (e.g., NMR, IR) and solubility profiles, which are critical for practical utilization.

Environmental and safety aspects of this compound are also trending queries. While it is not classified as hazardous, proper handling protocols are emphasized in literature due to its structural complexity. Recent studies highlight its biodegradability and low ecotoxicity, making it a candidate for green chemistry initiatives. This aligns with the growing demand for sustainable chemical practices.

The compound’s nomenclature often sparks discussions in academic forums. Terms like “pyrrole-2-ylamine derivatives” and “sulfonylated heterocycles” are frequently used in related publications. Such keywords are essential for SEO optimization, as they mirror the language used by researchers and industry professionals seeking detailed information.

In summary, 1-Allyl-3-benzenesulfonyl-4,5-dimethyl-1H-pyrrol-2-ylamine (CAS No. 1269534-89-5) represents a multifaceted compound with applications spanning pharmaceuticals, materials, and beyond. Its structural ingenuity and functional adaptability continue to drive scientific inquiry, positioning it as a noteworthy subject in modern chemistry.